Cas no 5916-12-1 (2-Acetylthiophene ethylene acetal)
5916-12-1 structure
Product Name:2-Acetylthiophene ethylene acetal
CAS No:5916-12-1
MF:C8H10O2S
MW:170.228801250458
CID:85484
PubChem ID:7010305
Update Time:2025-04-18
2-Acetylthiophene ethylene acetal Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetylthiophene ethylene acetal
- 2-Methyl-2-(2-thienyl)-1,3-dioxolane
- AKOS022358280
- 2-Methyl-2-(2-thienyl)-1,3-dioxolan
- 2-methyl-2-thiophen-2-yl-[1,3]dioxolane
- CNPKXFSCQYGEQV-UHFFFAOYSA-N
- 2-METHYL-2-(THIOPHEN-2-YL)-1,3-DIOXOLANE
- 2-(2-methyl[1,3]dioxolane-2-yl)thiophene
- 5916-12-1
- FT-0635904
- SCHEMBL754463
-
- MDL: MFCD02093943
- Inchi: 1S/C8H10O2S/c1-8(9-4-5-10-8)7-3-2-6-11-7/h2-3,6H,4-5H2,1H3
- InChI Key: CNPKXFSCQYGEQV-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1(C)OCCO1
- BRN: 1681824
Computed Properties
- Exact Mass: 170.04000
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.191
- Melting Point: 30-33°C
- Boiling Point: 78°C 1mm
- Flash Point: 78°C/1mm
- Refractive Index: 1.535
- PSA: 46.70000
- LogP: 1.96760
- Solubility: Not determined
2-Acetylthiophene ethylene acetal Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Acetylthiophene ethylene acetal Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5916-12-1 (2-Acetylthiophene ethylene acetal) Related Products
- 88-15-3(2-Acetylthiophene)
- 704-38-1(Bis(2-thienyl) ketone)
- 4565-29-1(5-Acetylthiophene-2-carbaldehyde)
- 13679-74-8(2-Acetyl-5-methylthiophene)
- 97511-16-5(1-(2-Thienyl)-ethanone)
- 51445-63-7(2-oxo-2-(thiophen-2-yl)acetaldehyde)
- 4927-10-0(1,1'-(thiophene-2,5-diyl)bisethan-1-one)
- 36880-33-8(5-Ethylthiophene-2-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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